Cas no 1261586-67-7 (2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol)

• Product Name: 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol
• CAS No: 1261586-67-7
• MF: C₂₀H₁₃F₆NO
• MW: 397.313746213913
• CID: 4983878
• Update Time: 2025-10-27

2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol

• Inchi： 1S/C20H13F6NO/c21-19(22,23)15-5-1-3-13(8-15)17-7-12(11-28)10-27-18(17)14-4-2-6-16(9-14)20(24,25)26/h1-10,28H,11H2
• InChI Key： BBQPNCQCYORGIT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC(CO)=CN=C1C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 508
• XLogP3: 5
• Topological Polar Surface Area: 33.1

Additional information on 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol

2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol

The compound 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261586-67-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and structural versatility. The presence of trifluoromethyl groups at the 3-position of the phenyl rings attached to the pyridine ring introduces significant electron-withdrawing effects, which can influence the molecule's reactivity and stability.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The trifluoromethyl group is known to enhance lipophilicity and improve bioavailability, making this compound a promising candidate for pharmaceutical applications. Researchers have explored its potential as a scaffold for designing novel drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases.

The synthesis of 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization. The use of palladium-catalyzed cross-coupling reactions has been reported as an efficient method for constructing the biaryl structure. These methods not only ensure high yields but also provide excellent control over the stereochemistry of the product.

In terms of applications, this compound has shown promise in materials science as well. Its ability to act as a ligand in metal complexes has been explored in recent studies. For instance, coordination with transition metals like copper and iron has led to the formation of stable complexes with unique magnetic properties. These findings suggest potential applications in spintronics and magnetic storage devices.

Furthermore, the methanol group at the 5-position of the pyridine ring adds another layer of functionality to this compound. It can serve as a handle for further chemical modifications, enabling the creation of more complex structures with tailored properties. This flexibility makes it an attractive building block for supramolecular chemistry and self-assembling systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems, leading to enhanced stability and reactivity towards electrophilic substitution reactions.

In conclusion, 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261586-67-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers exploring new frontiers in chemical science.